Cas no 2229130-80-5 (tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate
• CAS No: 2229130-80-5
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5942276
• PubChem ID: 165688844
• Update Time: 2025-07-25

tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate
• EN300-1895065
• 2229130-80-5
• tert-butyl 4-[2-methyl-2-(methylamino)propyl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C13H23N3O2/c1-12(2,3)18-11(17)16-8-10(15-9-16)7-13(4,5)14-6/h8-9,14H,7H2,1-6H3
• InChI Key： IIFODUZNUHTSTJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(C)(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate

Research Brief on tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate (CAS: 2229130-80-5)

In recent years, the compound tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate (CAS: 2229130-80-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. The growing interest in this molecule is driven by its versatility as a synthetic intermediate and its role in the design of pharmacologically active agents.

Recent studies have focused on the synthesis and optimization of tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate, with an emphasis on improving yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic asymmetric synthesis, have been employed to achieve these goals. Researchers have also explored the compound's reactivity and stability under various conditions, providing valuable insights into its handling and storage requirements for industrial and laboratory settings.

One of the key areas of investigation has been the application of this compound in the development of kinase inhibitors. Preliminary data suggest that derivatives of tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate exhibit selective inhibition against specific kinase targets, making them potential candidates for cancer therapy. In vitro studies have demonstrated moderate to high potency against certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings highlight the compound's potential as a scaffold for further drug development.

Another promising avenue of research involves the use of this compound in the design of central nervous system (CNS) therapeutics. Its structural features, including the imidazole ring and tert-butyl carbamate group, make it a suitable candidate for crossing the blood-brain barrier. Recent preclinical studies have explored its efficacy in modulating neurotransmitter systems, with particular focus on its potential as an anxiolytic or antidepressant agent. While results are still preliminary, the data indicate a need for further optimization to enhance bioavailability and reduce off-target effects.

From a mechanistic perspective, computational modeling and molecular docking studies have provided insights into the interactions between tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate and its biological targets. These studies have identified key binding motifs and have guided the rational design of more potent analogs. Additionally, structure-activity relationship (SAR) analyses have been conducted to elucidate the contributions of specific functional groups to the compound's biological activity.

Despite these advancements, challenges remain in the development of tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate-based therapeutics. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed in future studies. Furthermore, the scalability of its synthesis for industrial production requires optimization to meet the demands of clinical development. Ongoing research efforts are focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, tert-butyl 4-2-methyl-2-(methylamino)propyl-1H-imidazole-1-carboxylate represents a valuable chemical entity in medicinal chemistry, with diverse applications in drug discovery. Its versatility as a synthetic intermediate and its promising biological activity make it a compound of significant interest to researchers in the chemical biology and pharmaceutical fields. Continued investigation into its properties and applications is expected to yield further breakthroughs in the coming years.